4-ethoxy-N-[1-(pyridin-4-yl)ethyl]benzamide

• IUPAC Name: 4-ethoxy-N-(1-pyridin-4-ylethyl)benzamide
• InChI: InChI=1S/C16H18N2O2/c1-3-20-15-6-4-14(5-7-15)16(19)18-12(2)13-8-10-17-11-9-13/h4-12H,3H2,1-2H3,(H,18,19)
• InChI Key: MPVXZTFQWJTGMG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC(C)C2=CC=NC=C2
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

4-ethoxy-N-[1-(pyridin-4-yl)ethyl]benzamide is a chemical compound with the molecular formula C16H18N2O2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-ethoxy-N-[1-(pyridin-4-yl)ethyl]benzamide typically involves the reaction of 4-ethoxybenzoic acid with 1-(pyridin-4-yl)ethanamine. The reaction is carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, solvent recycling and waste minimization strategies are employed to make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions

4-ethoxy-N-[1-(pyridin-4-yl)ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ethoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

4-ethoxy-N-[1-(pyridin-4-yl)ethyl]benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor, particularly targeting Rho-associated kinase-1 (ROCK1), which is involved in cardiovascular diseases.

Medicine: Investigated for its therapeutic potential in treating cardiovascular diseases and certain types of cancer.

Industry: Utilized in the development of new pharmaceuticals and chemical intermediates.

Mechanism of Action

The compound exerts its effects by inhibiting the activity of Rho-associated kinase-1 (ROCK1). ROCK1 is an enzyme that plays a crucial role in various cellular processes, including smooth muscle contraction, cell migration, and proliferation. By inhibiting ROCK1, 4-ethoxy-N-[1-(pyridin-4-yl)ethyl]benzamide can reduce smooth muscle contraction and potentially alleviate conditions such as hypertension and other cardiovascular diseases .

Comparison with Similar Compounds

Similar Compounds

N-ethyl-4-(pyridin-4-yl)benzamide: Similar structure but lacks the ethoxy group.

4-ethoxy-N-(1-pyridin-4-ylethyl)aniline: Similar structure but with an aniline group instead of a benzamide group.

Uniqueness

4-ethoxy-N-[1-(pyridin-4-yl)ethyl]benzamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the ethoxy group enhances its solubility and potentially its bioavailability, making it a promising candidate for further drug development .